Cas no 89479-34-5 (3-Thiophenecarboxylic acid, 4-(2-chlorobenzoyl)-)
89479-34-5 structure
Product Name:3-Thiophenecarboxylic acid, 4-(2-chlorobenzoyl)-
CAS No:89479-34-5
MF:C12H7ClO3S
MW:266.700181245804
CID:599056
PubChem ID:13237902
Update Time:2025-04-19
3-Thiophenecarboxylic acid, 4-(2-chlorobenzoyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenecarboxylic acid, 4-(2-chlorobenzoyl)-
- 4-(2-chlorobenzoyl)thiophene-3-carboxylic acid
- 89479-34-5
- DTXSID70531018
-
- Inchi: 1S/C12H7ClO3S/c13-10-4-2-1-3-7(10)11(14)8-5-17-6-9(8)12(15)16/h1-6H,(H,15,16)
- InChI Key: RFPNRRIPEUQONT-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C(C1=CSC=C1C(=O)O)=O
Computed Properties
- Exact Mass: 265.9804429g/mol
- Monoisotopic Mass: 265.9804429g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 82.6Ų
3-Thiophenecarboxylic acid, 4-(2-chlorobenzoyl)- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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